N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H19N3O
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-(2-methylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H19N3O/c1-17-10-8-9-15-21(17)25-23(27)20-16-24-26(19-13-6-3-7-14-19)22(20)18-11-4-2-5-12-18/h2-16H,1H3,(H,25,27)
• InChI Key: HAHBGOMBUBUGCQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as MPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPPC belongs to the class of pyrazole compounds and has been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is not fully understood. However, it has been suggested that N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide exerts its biological activities by inhibiting specific enzymes or proteins in the target cells. For example, N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to inhibit the replication of human immunodeficiency virus (HIV) by targeting the viral protease enzyme.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes. N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to inhibit the production of nitric oxide (NO), a signaling molecule involved in inflammation and immune response. In vivo studies have demonstrated that N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its wide range of biological activities. N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be used as a versatile tool for investigating various cellular processes and pathways. Another advantage of using N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is its relatively simple synthesis method, which allows for large-scale production of the compound. However, one limitation of using N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its potential toxicity. N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to induce cytotoxicity in some cell types, and caution should be taken when handling the compound.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. One direction is to investigate the potential of N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide as a therapeutic agent for various diseases. For example, N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide could be further developed as an anticancer drug or as an anti-inflammatory agent for the treatment of chronic inflammatory diseases. Another direction is to explore the potential of N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide as a building block for the synthesis of new functional materials. N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide could be used to synthesize new polymers, nanoparticles, or sensors with specific properties and functions. Overall, N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has great potential for various applications, and further research is needed to fully understand its biological activities and potential uses.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the reaction of 2-methylbenzaldehyde, diphenylacetonitrile, and hydrazine hydrate in the presence of acetic acid and glacial acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is then purified by recrystallization. The yield of N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide obtained through this method is around 70%.

Scientific Research Applications

N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to possess anticancer, anti-inflammatory, and antiviral activities. In agriculture, N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been used as a pesticide due to its insecticidal and fungicidal properties. In materials science, N-(2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been used as a building block for the synthesis of various functional materials.